Cas no 2639430-07-0 (Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 2639430-07-0
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5960506
• PubChem ID: 165900017
• Update Time: 2025-06-13

Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• EN300-7547273
• 2639430-07-0
• Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C14H16N2O3/c1-14(2,3)19-13(18)11-7-16-12(17)10-6-8(15)4-5-9(10)11/h4-7H,15H2,1-3H3,(H,16,17)
• InChI Key： XNJXSHUSRGACBN-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(C2C=C(C=CC1=2)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4Ų

Additional information on Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Introduction to Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 2639430-07-0)

Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2639430-07-0, belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its amino and carboxylate functional groups, as well as its tert-butyl substituent, contribute to its distinctive chemical properties and make it a subject of intense research interest.

The isoquinoline scaffold is a privileged structure in drug discovery due to its prevalence in bioactive natural products and its ability to interact with various biological targets. Specifically, derivatives of isoquinoline have shown promise in the development of treatments for a range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of the 7-amino group in Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate enhances its potential as a pharmacophore by enabling further functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between isoquinoline derivatives and biological targets. Studies have demonstrated that the structural flexibility of isoquinoline compounds allows them to bind effectively to enzymes and receptors involved in critical metabolic pathways. The 1-oxo and 1,2-dihydroisoquinoline moieties in this compound contribute to its ability to modulate these pathways, making it a valuable candidate for drug development.

Moreover, the tert-butyl substituent in Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate plays a crucial role in stabilizing the molecule's three-dimensional structure. This stabilization is essential for maintaining the compound's bioactivity and ensuring its efficacy in biological systems. The tert-butyl group also influences the compound's solubility and metabolic stability, which are critical factors in drug design.

In the realm of medicinal chemistry, the synthesis of isoquinoline derivatives remains a challenging yet rewarding endeavor. The multi-step synthesis of Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate involves intricate reactions that require precise control over reaction conditions and reagent selection. Recent innovations in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce complex isoquinoline derivatives on a larger scale.

The carboxylate group at the 4-position of Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate provides an additional site for functionalization, allowing for the creation of analogs with tailored biological activities. This versatility has made this compound a valuable tool in structure-based drug design efforts aimed at identifying novel therapeutic agents.

Current research initiatives are exploring the pharmacological potential of Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate and its derivatives. Preclinical studies have indicated that this compound exhibits promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that it may have applications in treating infectious diseases by targeting bacterial enzymes essential for survival.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive isoquinoline derivatives like Tert-butyl 7-amino-1-oxo-1,2-dihydroisoquinoline-4-carboxylate. These technologies allow researchers to rapidly assess the biological activity of large libraries of compounds, thereby expediting the discovery of lead candidates for further development.

The future prospects for Tert-butyl 7-amino-1-oxyoqinolinonecarboxylic acid tert-butyloxide (CAS No. 2639430 qinolinonecarboxylic acid tert-butyloxide) are bright, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic researchers and industry scientists are expected to yield significant advancements in understanding its mechanisms of action and potential clinical applications.

In conclusion,Tert-butyl 7-amino-oxyqinolinonecarboxylic acid tert-butyloxide (CAS No.2639430 qinolinonecarboxylic acid tert-butyloxide) represents an exciting frontier in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,Tert-butylethoxyqinolinonecarboxylic acid (CAS No2639430) is poised to play a significant role in addressing unmet medical needs across various disease areas.